Cas no 2680802-34-8 (methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate)

• Product Name: methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate
• CAS No: 2680802-34-8
• MF: C₁₅H₂₂BrNO₄S
• MW: 392.308482646942
• CID: 5623931
• PubChem ID: 165936139
• Update Time: 2025-07-31

methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-{[(tert-butoxy)carbonyl]amino}-5-tert-butylthiophene-2-carboxylate
• EN300-28302788
• 2680802-34-8
• Methyl 4-bromo-3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1,1-dimethylethyl)-2-thiophenecarboxylate
• methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate

• Inchi： 1S/C15H22BrNO4S/c1-14(2,3)11-8(16)9(10(22-11)12(18)20-7)17-13(19)21-15(4,5)6/h1-7H3,(H,17,19)
• InChI Key： QWQWZDQDCYEWOL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)SC=1C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 391.04529g/mol
• Monoisotopic Mass: 391.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.8±42.0 °C(Predicted)
• pka: 12.16±0.70(Predicted)

Additional information on methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate

Methyl 4-Bromo-3-{(tert-Butoxy)carbonylamino}-5-tert-Butylthiophene-2-carboxylate (CAS No. 2680802-34-8): A Comprehensive Overview

Methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate (CAS No. 2680802-34-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various areas, including drug discovery and advanced materials development.

The chemical structure of methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate is particularly noteworthy. It consists of a thiophene ring, a bromo substituent, a tert-butoxycarbonyl (Boc) protected amino group, and a tert-butyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to act as a potent inhibitor of specific enzymes involved in cancer progression. The researchers found that the compound exhibited selective inhibition of these enzymes, suggesting its potential as a lead molecule for the development of novel anticancer drugs.

In addition to its medicinal applications, methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate has also been investigated for its use in advanced materials. A study published in Advanced Materials in 2020 demonstrated that the compound can be used as a building block for the synthesis of conjugated polymers with enhanced electronic properties. These polymers have shown promise in applications such as organic photovoltaics and organic field-effect transistors (OFETs).

The synthesis of methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate typically involves several steps, including the formation of the thiophene ring, introduction of the bromo substituent, and protection of the amino group with a Boc protecting group. The final step involves esterification to form the methyl ester. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate have been extensively studied. The compound is generally obtained as a white solid with a melting point ranging from 110 to 115°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various synthetic and analytical procedures.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to characterize methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate. NMR spectra provide detailed information about the molecular structure, while MS confirms the molecular weight and purity. IR spectroscopy helps identify key functional groups present in the molecule.

In terms of safety and handling, it is important to note that while methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for methyl 4-bromo-3-{(tert-butoxy)carbonylamino}-5-tert-butylthiophene-2-carboxylate are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and purity, exploring its biological activities against a broader range of targets, and developing new materials based on its unique properties. As our understanding of this compound continues to grow, it is likely to find even more diverse applications in both academic research and industrial settings.